Cas no 1342861-74-8 (1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole)

• Product Name: 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole
• CAS No: 1342861-74-8
• MF: C₇H₇IN₂
• MW: 246.048353433609
• CID: 5057953
• Update Time: 2025-06-11

1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(but-2-yn-1-yl)-4-iodo-1H-pyrazole
• 1-but-2-ynyl-4-iodopyrazole
• 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole

• Inchi： 1S/C7H7IN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,4H2,1H3
• InChI Key： NTNQZOIHECZZLT-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC#CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8

Additional information on 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole

Introduction to 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole (CAS No. 1342861-74-8)

1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole, identified by the CAS number 1342861-74-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a pyrazole core substituted with a butynyl group at the 1-position and an iodine atom at the 4-position. The unique structural configuration of this compound makes it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and therapeutic intervention.

The pyrazole moiety is a well-documented pharmacophore, known for its broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The presence of the butynyl group introduces additional functional diversity, enabling various chemical modifications that can fine-tune the pharmacological profile of the compound. Furthermore, the iodine substituent at the 4-position serves as a versatile handle for further derivatization, such as cross-coupling reactions, which are widely employed in synthetic organic chemistry to construct complex molecular architectures.

In recent years, there has been growing interest in leveraging computational and experimental approaches to explore the potential of 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole in medicinal chemistry. Advanced computational methods, including molecular docking and virtual screening, have been utilized to identify potential binding interactions between this compound and biological targets. These studies have highlighted its potential as an inhibitor of enzymes and receptors involved in critical cellular pathways.

One notable area of research involves the exploration of 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing derivatives of this compound that target specific kinases, researchers aim to develop novel therapeutics with improved selectivity and efficacy. Preliminary studies have demonstrated promising results in vitro, suggesting that further investigation is warranted.

The iodine atom in 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole also makes it an attractive candidate for applications in photochemical biology. Iodinated pyrazoles have been explored as probes for studying protein-protein interactions and as components in photocleavable linkers used in controlled drug delivery systems. The ability to photochemically trigger drug release offers a sophisticated approach to enhance therapeutic outcomes by ensuring targeted action at disease sites.

Another emerging application lies in the field of materials science. The conjugation of pyrazole derivatives with other functional groups has led to the development of novel materials with applications ranging from organic electronics to sensors. The butynyl group in 1-(But-2-yn-1-yl)-4-iodo-1H-pyrazole provides a versatile platform for polymerization and covalent attachment to other molecules, facilitating the creation of hybrid materials with tailored properties.

The synthesis of 1-(But-2-yn-1-ylydo)-4-Iodo-pyrazole (CAS No: 1342861748) typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the butynyl group is often achieved through Sonogashira coupling reactions, while the iodination step can be performed using standard electrophilic halogenation techniques. These synthetic routes highlight the compound's accessibility and its suitability for further structural elaboration.

In conclusion, 1-(Butenin)-4-yliodopyrazol (CAS No: 1342861748) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and photochemistry. Its unique structural features and functional handles make it a compelling scaffold for innovative research. As our understanding of its biological activities and synthetic potential continues to evolve, this molecule is poised to play a significant role in future advancements in drug discovery and material engineering.